Cas no 2877666-93-6 (2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one)

• Product Name: 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one
• CAS No: 2877666-93-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5308309
• PubChem ID: 165432718
• Update Time: 2025-07-02

2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6821-8652
• 2877666-93-6
• 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one
• AKOS040887063
• 2-(2-Methylphenyl)-1-(2-oxa-6-azaspiro[3.3]hept-6-yl)ethanone

• Inchi： 1S/C14H17NO2/c1-11-4-2-3-5-12(11)6-13(16)15-7-14(8-15)9-17-10-14/h2-5H,6-10H2,1H3
• InChI Key： YDARCNUWNSBANY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2(COC2)C1)CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.8±45.0 °C(Predicted)
• pka: -0.23±0.20(Predicted)

Additional information on 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one

Research Update on 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one (CAS: 2877666-93-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in spirocyclic compounds, particularly 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one (CAS: 2877666-93-6). This compound, characterized by its unique spiro[3.3]heptane scaffold, has emerged as a promising candidate for drug discovery due to its potential pharmacological properties. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one has been optimized in recent studies, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, achieving a yield of 85% under mild reaction conditions. This method not only enhances scalability but also reduces the environmental impact compared to traditional synthetic routes. The structural elucidation of the compound was confirmed via NMR spectroscopy and X-ray crystallography, providing a solid foundation for further modifications.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary data from a 2024 study published in ACS Chemical Biology revealed that 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one exhibits selective binding affinity for the serotonin 5-HT2A receptor, with an IC50 value of 120 nM. This finding suggests its applicability in neuropharmacology, particularly for conditions such as schizophrenia and depression. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability, has been evaluated in rodent models, showing favorable results for central nervous system (CNS) targeting.

Further investigations into the therapeutic potential of this compound have explored its anti-inflammatory properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophages. These findings position the compound as a potential candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, additional preclinical studies are required to assess its safety and efficacy in more complex biological systems.

Despite these promising results, challenges remain in the development of 2-(2-methylphenyl)-1-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-one as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through structure-activity relationship (SAR) studies and further optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique structural features and versatile biological activities make it a valuable scaffold for future drug discovery endeavors.